4-amino-5-nonyl-12-propan-2-yl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one

• IUPAC Name: 4-amino-5-nonyl-12-propan-2-yl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
• InChI: InChI=1S/C21H33N3O2S/c1-4-5-6-7-8-9-10-11-18-23-20-19(21(25)24(18)22)15-12-16(14(2)3)26-13-17(15)27-20/h14,16H,4-13,22H2,1-3H3
• InChI Key: WKLMFDNNQJQASL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC1=NC2=C(C3=C(S2)COC(C3)C(C)C)C(=O)N1N
• Molecular Formula: C21H33N3O2S
• Molecular Weight: 391.6 g/mol

Description

3-amino-6-isopropyl-2-nonyl-3,5,6,8-tetrahydro-4H-pyrano[4’,3’:4,5]thieno[2,3-d]pyrimidin-4-one is a complex organic compound with a unique structure that combines elements of pyrano, thieno, and pyrimidinone rings

Preparation Methods

The synthesis of 3-amino-6-isopropyl-2-nonyl-3,5,6,8-tetrahydro-4H-pyrano[4’,3’:4,5]thieno[2,3-d]pyrimidin-4-one involves multiple steps, typically starting with the preparation of the pyrano and thieno rings, followed by their fusion with the pyrimidinone ring. The reaction conditions often require specific catalysts and reagents to ensure the correct formation of the compound. Industrial production methods may involve optimizing these reactions for scale, ensuring high yield and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can yield different derivatives depending on the reagents used.

Substitution: The amino group and other functional groups can participate in substitution reactions, leading to a variety of derivatives. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

3-amino-6-isopropyl-2-nonyl-3,5,6,8-tetrahydro-4H-pyrano[4’,3’:4,5]thieno[2,3-d]pyrimidin-4-one has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: Its unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

Industry: Used in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism by which this compound exerts its effects involves its interaction with specific molecular targets. It can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved depend on the specific application and target molecule.

Comparison with Similar Compounds

Compared to other similar compounds, 3-amino-6-isopropyl-2-nonyl-3,5,6,8-tetrahydro-4H-pyrano[4’,3’:4,5]thieno[2,3-d]pyrimidin-4-one stands out due to its unique combination of pyrano, thieno, and pyrimidinone rings. Similar compounds include other pyrano[4’,3’:4,5]thieno[2,3-d]pyrimidin-4-one derivatives, which may have different substituents but share the core structure. The uniqueness of this compound lies in its specific substituents and the resulting chemical and biological properties.